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Compound of Interest

Compound Name: Cintirorgon sodium

Cat. No.: B606698 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential logistical and safety information for the

disposal of cintirorgon sodium, a first-in-class, selective and orally bioavailable RORγ

agonist. Adherence to these procedures is critical due to the compound's hazardous properties.

Key Safety and Disposal Information
The disposal protocol for cintirorgon sodium is dictated by its classification as a hazardous

substance. The Safety Data Sheet (SDS) is the primary source of this information. A summary

of the most critical data is presented below.
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Hazard
Classification

GHS Code Description Disposal Directive

Acute Oral Toxicity H302 Harmful if swallowed

P501: Dispose of

contents/container to

an approved waste

disposal plant.[1]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life

P273: Avoid release to

the environment.[1]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects

P391: Collect spillage.

[1]

Disposal Procedure
The mandated procedure for the disposal of cintirorgon sodium is straightforward and

emphasizes professional handling due to its toxicity profile.

Step 1: Containment and Labeling

Ensure that all waste containing cintirorgon sodium, including pure compound, solutions,

and contaminated labware (e.g., vials, pipette tips, gloves), is collected in a designated,

sealed, and clearly labeled hazardous waste container.

The label should prominently display the chemical name ("Cintirorgon Sodium"), the

relevant hazard symbols (e.g., toxic, environmentally hazardous), and the date of waste

generation.

Step 2: Segregation of Waste

Store the cintirorgon sodium waste container separately from other laboratory waste

streams to prevent accidental mixing with incompatible materials. The SDS for cintirorgon
sodium notes incompatibility with strong acids/alkalis and strong oxidizing/reducing agents.

[1]

Step 3: Professional Disposal
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The primary and required method of disposal is through an approved and licensed

hazardous waste disposal company.[1] Do not attempt to dispose of cintirorgon sodium
down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the collection and disposal of the hazardous waste. They will have established procedures

and contracts with certified waste management vendors.

Step 4: Documentation

Maintain accurate records of the amount of cintirorgon sodium waste generated and the

date of its transfer to the disposal service. This is a common requirement for regulatory

compliance.

Environmental Hazards and Handling Precautions
Cintirorgon sodium is classified as "very toxic to aquatic life with long lasting effects" (H410).

This designation means that even small quantities of the compound can be lethal to fish,

crustaceans, and algae, and can persist in the environment, causing long-term damage to

ecosystems. Therefore, preventing its release into the environment is a critical aspect of its

handling and disposal. Always collect any spillage and handle the material in a way that avoids

environmental contamination.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of cintirorgon sodium.
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Waste Generation

Hazard Assessment

Containment & Labeling

Disposal Path

Prohibited Actions

Cintirorgon Sodium Waste Generated
(e.g., unused compound, contaminated labware)

Consult Safety Data Sheet (SDS)

Hazard Identified:
- Acute Oral Toxicity (H302)

- Very Toxic to Aquatic Life (H400, H410)

Collect in a Designated,
Sealed Hazardous Waste Container Drain Disposal

PROHIBITED

Regular Trash Disposal

PROHIBITED

Label Container with Chemical Name
and Hazard Symbols

Contact Institutional EHS
for Waste Pickup

Transfer to an Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of cintirorgon sodium waste.
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Due to the lack of publicly available, validated protocols for the chemical neutralization of

cintirorgon sodium, and its significant environmental toxicity, adherence to the official

guidance of disposal via a certified hazardous waste facility is mandatory. This ensures the

safety of laboratory personnel and the protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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